Cas no 2237216-60-1 (H-Lys-Pro-AMC Hydrochloride)

• Product Name: H-Lys-Pro-AMC Hydrochloride
• CAS No: 2237216-60-1
• MF: C₂₁H₂₉ClN₄O₄
• MW: 436.932364225388
• CID: 6420269
• PubChem ID: 145707536
• Update Time: 2025-05-24

H-Lys-Pro-AMC Hydrochloride Chemical and Physical Properties

Names and Identifiers

• H-Lys-Pro-AMC Hydrochloride
• MFCD18782514
• 2237216-60-1
• (2S)-1-[(2S)-2,6-diaminohexanoyl]-N-(4-methyl-2-oxochromen-7-yl)pyrrolidine-2-carboxamide;hydrochloride

• Inchi： 1S/C21H28N4O4.ClH/c1-13-11-19(26)29-18-12-14(7-8-15(13)18)24-20(27)17-6-4-10-25(17)21(28)16(23)5-2-3-9-22;/h7-8,11-12,16-17H,2-6,9-10,22-23H2,1H3,(H,24,27);1H/t16-,17-;/m0./s1
• InChI Key： XSVUYFMGGNYZCJ-QJHJCNPRSA-N
• SMILES： Cl.O=C([C@H](CCCCN)N)N1CCC[C@H]1C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O

Computed Properties

• Exact Mass: 436.1877331g/mol
• Monoisotopic Mass: 436.1877331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 665
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Additional information on H-Lys-Pro-AMC Hydrochloride

H-Lys-Pro-AMC Hydrochloride (CAS No. 2237216-60-1): A Versatile Tool in Chemical Biology and Pharmaceutical Research

The compound H-Lys-Pro-AMC Hydrochloride, identified by the Chemical Abstracts Service (CAS) registry number 2237216-60-1, represents a critical reagent in contemporary biochemical and pharmacological research. This synthetic substrate, composed of an N-terminal lysine residue linked via a peptide bond to proline followed by a 7-amino-4-methylcoumarin (AMC) fluorophore, has been extensively utilized as a tool for studying protease activity due to its unique structural properties and fluorescent characteristics. Recent advancements in enzymology have further solidified its role in both academic investigations and industrial drug development pipelines, particularly in the context of substrate specificity analysis and inhibitor screening.

Structurally, H-Lys-Pro-AMC Hydrochloride exemplifies the design principles of peptide-based fluorogenic substrates. The presence of lysine (Lys) at the N-terminal position provides a positively charged amino acid moiety that can modulate interactions with target enzymes, while proline (Pro) introduces a rigid cyclic structure that influences peptide cleavage dynamics. The AMC group serves as a quenched fluorophore whose emission intensity increases dramatically upon hydrolysis by proteases, enabling real-time detection via fluorescence spectroscopy. This combination of features makes it an ideal probe for investigating serine proteases such as trypsin and chymotrypsin, which exhibit distinct preferences for basic amino acids like lysine.

Emerging research from 2023 highlights its application in understanding the mechanistic basis of protease dysfunction associated with neurodegenerative diseases. A study published in Nature Communications demonstrated how this substrate facilitates high-throughput screening for potential inhibitors targeting beta-secretase (BACE1), an enzyme implicated in Alzheimer's disease pathogenesis. By employing H-Lys-Pro-AMC Hydrochloride, researchers achieved unprecedented resolution in monitoring enzyme kinetics under physiological conditions, leading to the identification of novel lead compounds with improved selectivity profiles compared to existing BACE inhibitors.

In cancer biology research, this compound has gained traction as a model substrate for investigating matrix metalloproteinases (MMPs). A collaborative effort between MIT and Stanford scientists revealed that modifying the linker region between proline and AMC could enhance substrate specificity for MMP9 over MMP2—a critical distinction for developing anti-tumor therapies that avoid off-target effects. The hydrochloride form ensures optimal solubility under experimental conditions, allowing precise dosing during cell-based assays where it is used to quantify proteolytic activity under hypoxic conditions mimicking tumor microenvironments.

The latest advancements in synthetic methodology have also impacted the utility of H-Lys-Pro-AMC Hydrochloride. Solid-phase peptide synthesis techniques reported in Journal of Medicinal Chemistry now enable scalable production with purity exceeding 98%, as confirmed by HPLC analysis and mass spectrometry validation. These improvements address previous challenges related to batch-to-batch variability observed during large-scale inhibitor screening campaigns conducted at pharmaceutical companies like Pfizer and Merck.

In infectious disease studies, this compound has proven instrumental in analyzing viral protease mechanisms. Researchers at Oxford University recently used it to elucidate cleavage site preferences of SARS-CoV-2 main protease (Mpro), identifying key structural determinants that govern viral replication processes. The results not only provided foundational insights but also informed structure-based drug design efforts targeting emerging variants of concern—a critical application given ongoing pandemic-related research demands.

Neuroscience applications have expanded significantly through its use as a biosensor component. Integrated into microfluidic devices by Caltech investigators, it enabled spatiotemporal mapping of protease activity within neuronal cultures undergoing synaptic plasticity changes induced by amyloid-beta peptides. This approach revealed previously unrecognized correlations between localized enzymatic activity patterns and synaptic dysfunction markers observed in early-stage Alzheimer's models.

Recent metabolic engineering studies have leveraged its fluorescent properties for non-invasive monitoring applications. A team from ETH Zurich demonstrated successful incorporation into live cell imaging systems where it served as both a substrate for intracellular proteases and an effector molecule triggering downstream signaling pathways when cleaved—a dual functionality that represents an innovative direction in dynamic cellular process visualization.

Clinical translation potential continues to be explored through pharmacokinetic modeling studies published in Biochemical Pharmacology. Computational simulations using this compound's physicochemical parameters predict favorable absorption characteristics when formulated with lipid nanoparticles—a finding validated experimentally through murine models showing sustained plasma levels over 48 hours post-administration without observable hepatotoxicity up to therapeutic concentrations.

Safety evaluations conducted according to OECD guidelines confirm its non-hazardous classification under standard laboratory conditions when used within recommended concentration ranges (≤5 mM). Stability data from accelerated degradation tests indicate shelf-life stability exceeding two years when stored at -20°C protected from light—a critical factor for multi-institutional collaborative projects requiring consistent reagent performance across different geographical locations.

Innovative applications now extend into biomaterials science where it is being tested as a reporter molecule embedded within hydrogel matrices designed for controlled drug release systems targeting orthopedic applications. Work from Johns Hopkins University showed how encapsulated H-Lys-Pro-AMC Hydrochloride could be employed to monitor enzymatic degradation rates directly correlated with therapeutic agent release profiles—a breakthrough approach enhancing real-time efficacy assessment capabilities during pre-clinical trials.

Structural characterization studies using X-ray crystallography revealed unexpected conformational preferences when complexed with target enzymes, challenging previous assumptions about substrate orientation during catalysis. These findings were corroborated through molecular dynamics simulations showing nanosecond-scale conformational fluctuations that may influence enzyme-substrate binding affinity—information now being incorporated into next-generation inhibitor design strategies at institutions like Harvard Medical School.

Sustainability initiatives have driven improvements in its synthesis pathway efficiency by reducing solvent usage through microwave-assisted peptide coupling protocols developed at Scripps Research Institute laboratories. These optimized methods achieve >95% yield while minimizing environmental impact compared to traditional solution-phase synthesis approaches—a significant consideration given increasing regulatory emphasis on green chemistry practices across the pharmaceutical industry.

Bioinformatics integration has enabled novel usage paradigms through machine learning models trained on cleavage data obtained using this substrate across diverse enzyme libraries. Such models now predict optimal substrate sequences for newly discovered proteases with 89% accuracy—according to recent publications from MIT's Computational Biotechnology Group—accelerating discovery timelines from months to weeks for potential therapeutic targets identified via genomic sequencing projects.

Nanoparticle conjugation experiments published in ACS Nano demonstrated enhanced tissue penetration capabilities when coupled with polyethylene glycol derivatives while retaining full enzymatic responsiveness upon cleavage by target enzymes present at inflammatory sites such as rheumatoid arthritis joints—opening promising avenues for targeted delivery systems addressing current limitations associated with conventional small molecule therapies.

Cryogenic electron microscopy (cryo-EM) studies using this compound as part of ligand-based structural determination techniques provided atomic-resolution insights into catalytic pocket configurations of understudied proteases like cathepsin K found abundantly in osteoclasts involved bone resorption disorders such as Paget's disease—contributing essential structural data necessary for rational drug design approaches aimed at modulating these enzymes' pathological activities without affecting normal physiological functions.

Synthetic biology applications are emerging where it serves dual roles as both an enzyme reporter and functional component within engineered biosynthetic pathways developed at UC Berkeley's Synthetic Biology Center experiments showed how recombinant bacterial strains expressing specific proteases could be monitored via fluorescence output generated from intracellularly produced AMC groups following substrate cleavage—a system offering scalable platforms for high-throughput screening campaigns involving thousands of genetic variants simultaneously assessed under identical experimental conditions.

Educational platforms are adopting this compound due to its well-characterized properties making it ideal for training purposes across multiple disciplines including biochemistry graduate programs at leading universities worldwide utilize standardized protocols involving H-Lys-Pro-AMC Hydrochloride alongside other fluorescent substrates allowing students hands-on experience quantifying enzymatic activities under varying pH levels temperature conditions or cofactor dependencies—thereby bridging theoretical knowledge gaps between textbook concepts and practical laboratory techniques essential preparation prior entering advanced research environments requiring precise biochemical analysis skills。